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Compound of Interest

Compound Name: Ethyl (E)-2-hexenoate

Cat. No.: B075292 Get Quote

Essential Safety and Handling Guide for Ethyl (E)-2-
hexenoate
This guide provides immediate, essential safety and logistical information for handling Ethyl
(E)-2-hexenoate in a laboratory setting. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Classification
Ethyl (E)-2-hexenoate is classified as a flammable liquid and vapor.[1][2][3][4] It may cause

significant irritation under emergency conditions.[1]
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Hazard Classification GHS-US NFPA Ratings

Physical Hazard
Flammable liquid and vapour

(H226)[1]

Health (Blue): 1 (Materials that,

under emergency conditions,

can cause significant irritation)

[1]

Health Hazard Not classified for acute toxicity

Fire (Red): 2 (Materials that

must be moderately heated or

exposed to relatively high

ambient temperatures before

ignition can occur)[1]

Environmental Hazard
Not considered harmful to

aquatic organisms[1]

Reactivity (Yellow): 1

(Materials that in themselves

are normally stable but can

become unstable at elevated

temperatures and pressures)

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl (E)-2-
hexenoate to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye Protection Safety glasses.[1]
Protects against splashes and

vapors.

Hand Protection Protective gloves.[1]
Prevents skin contact and

potential irritation.[5]

Skin and Body Protection

Wear suitable protective

clothing.[1] Flame retardant

antistatic protective clothing is

recommended.

Protects skin from accidental

contact and contamination of

personal clothing.

Respiratory Protection

In case of insufficient

ventilation, wear suitable

respiratory equipment.[1]

Required when

vapors/aerosols are

generated.

Prevents inhalation of

potentially irritating vapors.

Operational Plan: Step-by-Step Handling Procedures
Adherence to these procedures is critical for the safe handling of Ethyl (E)-2-hexenoate.

Preparation and Engineering Controls:

Ensure the work station is well-ventilated.[1]

Use an explosion-proof electrical, ventilating, and lighting equipment.[3][4]

Ground and bond the container and receiving equipment to prevent static discharge.[1][3]

[4]

Handling the Chemical:

Keep the container tightly closed when not in use.[1][3][4]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[1][3]

[4] No smoking in the handling area.[1][3][4]
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Use only non-sparking tools.[1][3][4]

Wear the appropriate personal protective equipment as detailed in the table above.[1]

Hygiene Measures:

Do not eat, drink, or smoke when using this product.[1]

Always wash hands after handling the product.[1]

Remove contaminated clothing and wash it before reuse.

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency
Scenario

First Aid Measures
Spill and Leak
Procedures

Fire-Fighting
Measures

Inhalation

Remove the person to

fresh air and keep

them comfortable for

breathing.[1]

Ventilate the spillage

area.[1] Eliminate all

ignition sources (no

open flames, no

sparks, no smoking).

[1]

Use water spray, dry

powder, foam, or

carbon dioxide to

extinguish.[1]

Skin Contact

Take off immediately

all contaminated

clothing. Rinse skin

with water/shower.[1]

[3]

Do not attempt to take

action without suitable

protective equipment.

[1]

Do not attempt to take

action without suitable

protective equipment.

[1] Firefighters should

wear a self-contained

breathing apparatus

and complete

protective clothing.[1]

Eye Contact
Rinse eyes with water

as a precaution.[1]

Take up liquid spill into

absorbent material.[1]

Ingestion

Call a poison center or

doctor if you feel

unwell.[1]

Notify authorities if the

product enters sewers

or public waters.[1]

Disposal Plan
Proper disposal of Ethyl (E)-2-hexenoate and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Treatment: Dispose of the contents and container in accordance with the licensed

collector's sorting instructions.[1] Waste material must be disposed of in accordance with

national and local regulations.

Container Disposal: Do not reuse empty containers. Handle uncleaned containers as you

would the product itself. Flammable vapors may accumulate in the container.[1]

Environmental Precautions: Avoid release to the environment.[1]
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Workflow for Handling and Disposal of Ethyl (E)-2-
hexenoate

Workflow for Handling and Disposal of Ethyl (E)-2-hexenoate
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Caption: Logical workflow for the safe handling and disposal of Ethyl (E)-2-hexenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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